tert-Butyl spiro[2.3]hexan-5-ylcarbamate

• IUPAC Name: tert-butyl N-spiro[2.3]hexan-5-ylcarbamate
• InChI: InChI=1S/C11H19NO2/c1-10(2,3)14-9(13)12-8-6-11(7-8)4-5-11/h8H,4-7H2,1-3H3,(H,12,13)
• InChI Key: VNRBABCQWLWVGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2(C1)CC2
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol

Description

Tert-Butyl spiro[2.3]hexan-5-ylcarbamate is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl zinc (40 mL, 1N hexane solution) was added to 100 mL of anhydrous dichloromethane under nitrogen. After the addition, cooled to −78° C. with dry ice-acetone, and diiodomethane (15 g, 56 mmol) was slowly added dropwise. After the addition stirring was continued for 30 minutes, and then changed into the ice-water bath. A solution of Compound 3-2 (1.7 g, 9.3 mmol) dissolved in 100 mL of dichloromethane was further added dropwise and stirred overnight, added 200 mL of water to quench the reaction, liquid separated, and the aqueous phase was extracted with 200 mL of dichloromethane three times. The organic phases were combined, rotary evaporated to remove solvents, and purified by silica gel column chromatography (petroleum ether/ethyl acetate=10:1) to give